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Compound of Interest

Compound Name: 5-Fluoro-2-methoxyphenol

Cat. No.: B1362261

This guide provides essential, field-proven procedures for the safe handling and disposal of 5-
Fluoro-2-methoxyphenol (CAS No. 72955-97-6). As a crucial intermediate in pharmaceutical
and pesticide development, its proper management is paramount to ensuring laboratory safety
and environmental compliance.[1] This document moves beyond mere procedural lists to
explain the causality behind each step, empowering researchers to manage chemical waste
with confidence and scientific integrity.

Hazard Profile and Inherent Risks

Understanding the specific hazards of 5-Fluoro-2-methoxyphenol is the foundation of its safe
management. This compound is not benign; it is a hazardous substance that demands respect
and careful handling from acquisition to disposal. The primary risks are associated with its
corrosivity and acute toxicity upon exposure.[2][3] Ingestion, skin contact, or inhalation can lead
to harmful or fatal consequences.[2][3]

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a clear summary of its dangers. The signal word "Danger” on its Safety Data Sheet (SDS)
immediately communicates a high level of hazard.[2][4]

Table 1: Chemical and Hazard Identification for 5-Fluoro-2-methoxyphenol
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Property Identifier | Classification
Chemical Name 5-Fluoro-2-methoxyphenol
CAS Number 72955-97-6[4]

Molecular Formula C7H7FO2[5]

Physical Form Solid[5]

GHS Signal Word Danger[2][4]

H302: Harmful if swallowed[2][5] H312: Harmful
in contact with skin[2] H314: Causes severe skin

GHS Hazard Statements burns and eye damage[2] H332: Harmful if
inhaled[2] H335: May cause respiratory
irritation[4][6]

) ) P501: Dispose of contents/container to an
Key Disposal Precautionary Statement ,
approved waste disposal plant.[2][4][6]

Pre-Disposal Safety Protocols: Engineering and
Personal Controls

Before any disposal action is taken, the immediate handling environment must be controlled to
prevent exposure. The causality is simple: if the chemical cannot contact you or escape into the
workspace, the risk of harm is drastically minimized.

e Primary Engineering Control: Chemical Fume Hood All handling and aliquoting of 5-Fluoro-
2-methoxyphenol, especially the solid form which can create dust, must be performed
inside a certified chemical fume hood. This is hon-negotiable. The hood's constant airflow is
critical to containing harmful vapors and particulates, protecting the user from respiratory
exposure.[3]

o Personal Protective Equipment (PPE): Your Last Line of Defense Proper PPE is required to
shield against accidental splashes and contact that can cause severe skin burns.[2]

o Eye and Face Protection: Wear tightly fitting safety goggles and a face shield.[3][6] The
corrosive nature of this compound necessitates protection beyond standard safety
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glasses.

o Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile). Ensure
gloves are inspected before use and changed immediately if contamination is suspected.
Contaminated clothing must be removed immediately and decontaminated before reuse.

[3][6]

o Respiratory Protection: While a fume hood is the primary control, if an assessment
indicates potential exposure above permissible limits, a NIOSH-approved respirator with
organic vapor cartridges is necessary.[3][7]

Waste Segregation: The Critical First Step

The single most important step in chemical disposal is correct segregation at the point of
generation. 5-Fluoro-2-methoxyphenol is a halogenated organic compound due to the
presence of fluorine.[8] Mixing halogenated waste with non-halogenated waste streams can
create incompatible mixtures and complicates the final incineration process. Therefore, it must
be disposed of in a designated "Halogenated Organic Waste" container.[9][10]

The following workflow diagram illustrates the decision-making process for proper segregation.
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Waste Generation Involving
5-Fluoro-2-methoxyphenol

What is the waste form?

Solid Chemical
(Unused, Expired, or Spill Cleanup Debris)

Contaminated Labware
(Gloves, Wipes, Pipettes, Glassware)

Liquid Solution
(Aqueous or Organic Solvent)

Collect in Labeled
'HALOGENATED SOLID WASTE'
Container

Collect in Labeled
'HALOGENATED LIQUID WASTE'
Container (Glass or HDPE)

Collect in Labeled
'SOLID WASTE' or 'GLASS WASTE'
Container (as appropriate)

Store Securely in Satellite Accumulation Area
and Arrange Pickup by EHS

Click to download full resolution via product page
Caption: Waste Segregation Workflow for 5-Fluoro-2-methoxyphenol.

Step-by-Step Disposal Procedures

Follow these protocols precisely. Never dispose of this chemical down the drain or in regular
trash.[11][12]
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Protocol 4.1: Disposal of Unused or Expired Solid
Chemical

Work Area Preparation: Perform all steps within a chemical fume hood.

Container Selection: Obtain a designated hazardous waste container for "Halogenated Solid
Waste" from your institution's Environmental Health & Safety (EHS) department. The
container must be in good condition, made of a compatible material, and have a secure,
screw-top lid.[9][10]

Labeling: Affix a hazardous waste label to the container before adding any waste. Fill it out
completely with the full chemical name "5-Fluoro-2-methoxyphenol” (no abbreviations), the
associated hazards (Corrosive, Toxic), and the date.[9]

Transfer: Carefully transfer the solid chemical from its original container into the designated
waste container. If the original container is being discarded, it must also be placed in the
waste container.

Closure and Storage: Securely close the waste container. Store it in a designated satellite
accumulation area, away from incompatible materials like strong oxidizing agents.[3]

Final Disposal: Contact your institution's EHS or hazardous waste coordinator to arrange for
pickup.[11][12]

Protocol 4.2: Disposal of Contaminated Labware and
PPE

Definition: This stream includes items with gross contamination, such as used gloves, weigh
boats, contaminated paper towels, and pipette tips.

Collection: Place these items into a designated, leak-proof container or a sturdy, sealable
bag clearly labeled "Hazardous Solid Waste".

Causality: Segregating this "low-level" solid waste ensures it is handled appropriately,
typically through incineration, preventing hazardous materials from entering landfills.[11][13]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://www.benchchem.com/product/b1362261?utm_src=pdf-body
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2221106&productDescription=4-FLRO-2-METHOXYPHENOL+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://podiatryarena.com/index.php?threads/phenol-disposal.10129/
https://nj.gov/health/eoh/rtkweb/documents/fs/1487.pdf
https://podiatryarena.com/index.php?threads/phenol-disposal.10129/
https://www.researchgate.net/post/How_can_I_dispose_phenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Final Disposal: Once the container is full, securely seal it and manage it as hazardous waste
for EHS pickup.

Protocol 4.3: Disposal of 5-Fluoro-2-methoxyphenol in
Solution

Container Selection: Use a designated "Halogenated Liquid Waste" container, typically a
shatter-proof, coated glass bottle or a high-density polyethylene (HDPE) carboy.[9][11]

Labeling: As with solids, label the container fully and accurately before use. List all
components of the solution, including solvents.

Transfer: Using a funnel, carefully pour the waste solution into the container within a fume
hood.

Closure: Keep the container closed at all times except when actively adding waste.[9] This
prevents the release of volatile organic compounds (VOCS).

Final Disposal: Store in a secondary containment bin within a satellite accumulation area and
arrange for EHS pickup.

Emergency Procedures for Spills

Accidents can happen. A prepared response is critical to mitigating harm.

Evacuate and Alert: Immediately alert personnel in the vicinity. Evacuate the immediate area.
[12]

Assess the Spill:

o Small Spill (manageable by lab staff): If you are trained and it is safe to do so, manage the
spill. Don appropriate PPE. For solid spills, carefully sweep the material into a container.
For liquid spills, cover with an inert absorbent material like vermiculite or sand.[12][13] Do
not use combustible materials like paper towels to absorb large quantities of liquid.

o Large Spill (beyond lab capability): Evacuate the lab, close the doors, and contact your
institution's emergency EHS number immediately.
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o Cleanup and Disposal: Place all cleanup materials (absorbent, contaminated gloves, etc.)
into a sealed, labeled container for disposal as halogenated solid waste.[9][12]

o Decontaminate: Thoroughly wash the spill area after the material has been removed.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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